Cas no 1151580-38-9 (14beta-hydroxy-3-beta,7alpha-diacetoxy-ent-kaur-16-en-12,15-dione)

14beta-hydroxy-3-beta,7alpha-diacetoxy-ent-kaur-16-en-12,15-dione structure
1151580-38-9 structure
Product Name:14beta-hydroxy-3-beta,7alpha-diacetoxy-ent-kaur-16-en-12,15-dione
CAS No:1151580-38-9
MF:C24H32O7
MW:432.506688117981
CID:2063921
PubChem ID:44179019
Update Time:2025-04-21

14beta-hydroxy-3-beta,7alpha-diacetoxy-ent-kaur-16-en-12,15-dione Chemical and Physical Properties

Names and Identifiers

    • 14beta-hydroxy-3-beta,7alpha-diacetoxy-ent-kaur-16-en-12,15-dione
    • 7-O-acetylpseurata C
    • pharicunin C
    • (+)-7-O-Acetylpseurata C
    • ((1S,2R,4S,6S,9R,10S,13S,16R)-2-acetyloxy-16-hydroxy-5,5,9-trimethyl-14-methylidene-12,15-dioxo-6-tetracyclo(11.2.1.01,10.04,9)hexadecanyl) acetate
    • [(1S,2R,4S,6S,9R,10S,13S,16R)-2-acetyloxy-16-hydroxy-5,5,9-trimethyl-14-methylidene-12,15-dioxo-6-tetracyclo[11.2.1.01,10.04,9]hexadecanyl] acetate
    • CHEMBL550161
    • 1151580-38-9
    • Inchi: 1S/C24H32O7/c1-11-19-14(27)9-16-23(6)8-7-17(30-12(2)25)22(4,5)15(23)10-18(31-13(3)26)24(16,20(11)28)21(19)29/h15-19,21,29H,1,7-10H2,2-6H3/t15-,16+,17+,18-,19-,21-,23-,24+/m1/s1
    • InChI Key: ZJTQVLHYMFFVCC-DCMYVXTHSA-N
    • SMILES: CC(O[C@H]1[C@]23C(=O)C(=C)[C@H](C(C[C@H]2[C@]2([C@@H](C([C@@H](OC(C)=O)CC2)(C)C)C1)C)=O)[C@H]3O)=O

Computed Properties

  • Exact Mass: 432.21480336Da
  • Monoisotopic Mass: 432.21480336Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 4
  • Complexity: 888
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.481
  • Topological Polar Surface Area: 107Ų
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